3-(2-Pyridyl)-1-propanol Hydrochloride
Overview
Description
3-(2-Pyridyl)-1-propanol Hydrochloride is a chemical compound with the CAS Number: 52225-87-3. Its molecular weight is 173.64 and its IUPAC name is 3-(pyridin-2-yl)propan-1-ol hydrochloride . It is a white to yellow solid .
Molecular Structure Analysis
The molecular structure of 3-(2-Pyridyl)-1-propanol Hydrochloride can be represented by the linear formula C8H12ClNO . Further structural, energetic, and vibrational properties of related pyridine compounds have been studied using quantum chemical calculations .Chemical Reactions Analysis
The chemical reactivity of 2-pyridyl compounds is notoriously difficult in traditional cross-coupling reactions . This challenge has been addressed by developing methods for the challenging coupling of 2-pyridine nucleophiles with (hetero)aryl electrophiles .Scientific Research Applications
- The compound’s heteroaromatic five-membered ring with adjacent nitrogen atoms (pyrrole-type and pyridine-type) allows for diverse structural variations .
- Researchers explore their potential as drug candidates due to their stability and versatile functionalization .
- Their fluorescence, absorption, and emission characteristics make them useful in sensors, imaging agents, and optoelectronic devices .
Synthetic Intermediates in Organic Chemistry
Bioactivities and Medicinal Chemistry
Photophysical Properties
Materials Science and Coordination Chemistry
Organic Synthesis and Functionalization
Suzuki–Miyaura Coupling and Boron Reagents
Future Directions
Mechanism of Action
Target of Action
Compounds with a pyridyl group, like “3-(2-Pyridyl)-1-propanol Hydrochloride”, often interact with various receptors in the body. For instance, Chlorpheniramine, a compound with a similar structure, is a histamine-H1 receptor antagonist . .
Mode of Action
If “3-(2-Pyridyl)-1-propanol Hydrochloride” acts similarly to Chlorpheniramine, it might bind to its target receptor and block the action of endogenous molecules, leading to a change in cellular activity .
Biochemical Pathways
The affected pathways would depend on the specific target of “3-(2-Pyridyl)-1-propanol Hydrochloride”. For instance, if it targets histamine receptors like Chlorpheniramine, it could affect allergic response pathways .
properties
IUPAC Name |
3-pyridin-2-ylpropan-1-ol;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO.ClH/c10-7-3-5-8-4-1-2-6-9-8;/h1-2,4,6,10H,3,5,7H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BYORHQRKMSNBNC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)CCCO.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Pyridyl)-1-propanol Hydrochloride | |
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